Cas no 474310-74-2 (2-(pyridin-3-yl)ethanimidamide)

2-(Pyridin-3-yl)ethanimidamide is a versatile organic compound featuring a pyridine ring linked to an ethanimidamide functional group. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of heterocyclic compounds. Its pyridine moiety offers electron-rich properties, enhancing reactivity in nucleophilic and electrophilic reactions. The ethanimidamide group provides a reactive site for further functionalization, enabling the formation of amidines, guanidines, and other nitrogen-containing derivatives. The compound is characterized by its stability under standard conditions and compatibility with a range of solvents, facilitating its use in multi-step synthetic routes. Its applications include the preparation of bioactive molecules and coordination chemistry ligands.

2-(pyridin-3-yl)ethanimidamide structure

474310-74-2 structure

Product Name:2-(pyridin-3-yl)ethanimidamide

CAS No:474310-74-2

MF:C₇H₉N₃

MW:135.166460752487

CID:1006628

PubChem ID:5201203

Update Time:2025-06-06

2-(pyridin-3-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

- 2-(Pyridin-3-yl)acetimidamide
- 2-pyridin-3-yl-acetamidine
- 2-Pyridin-3-ylethanimidamide dihydrochloride
- 2-(3-pyridinyl)ethanimidamide(SALTDATA: 2HCl)
- SCHEMBL1442885
- 3-Pyridineethanimidamide(9CI)
- EN300-52733
- 2-(3-pyridinyl)ethanimidamide
- 2-pyridin-3-ylethanimidamide
- 2-(pyridin-3-yl)ethanimidamide
- STK501520
- AKOS000189753
- CS-0269351
- CHEMBL142696
- 474310-74-2
- IMXUROAABBBUOI-UHFFFAOYSA-N
- MDL： MFCD05663358
- Inchi： 1S/C7H9N3/c8-7(9)4-6-2-1-3-10-5-6/h1-3,5H,4H2,(H3,8,9)
- InChI Key： IMXUROAABBBUOI-UHFFFAOYSA-N
- SMILES： N1C=CC=C(C=1)CC(=N)N

Computed Properties

Exact Mass: 135.079647300g/mol
Monoisotopic Mass: 135.079647300g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 62.8Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 279.1±42.0 °C at 760 mmHg
Flash Point: 122.6±27.9 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(pyridin-3-yl)ethanimidamide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

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TRC	B525765-50mg	2-(pyridin-3-yl)ethanimidamide	474310-74-2		50mg	$ 50.00	2022-06-07
TRC	B525765-100mg	2-(pyridin-3-yl)ethanimidamide	474310-74-2		100mg	$ 65.00	2022-06-07
TRC	B525765-500mg	2-(pyridin-3-yl)ethanimidamide	474310-74-2		500mg	$ 230.00	2022-06-07
Chemenu	CM115703-1g	2-pyridin-3-ylethanimidamide	474310-74-2	95%	1g	$300	2021-08-06
Chemenu	CM115703-5g	2-pyridin-3-ylethanimidamide	474310-74-2	95%	5g	$900	2021-08-06
Chemenu	CM115703-10g	2-pyridin-3-ylethanimidamide	474310-74-2	95%	10g	$1320	2021-08-06
Fluorochem	061501-250mg	2-(3-Pyridinyl)ethanimidamidedihydrochloride	474310-74-2	95%	250mg	￡105.00	2022-03-01
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Enamine	EN300-52733-0.05g	2-(pyridin-3-yl)ethanimidamide	474310-74-2		0.05g	$71.0	2023-02-10